6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide

• IUPAC Name: 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H27N5O2/c26-15-14-24-10-12-25(13-11-24)19-7-6-17(16-23-19)20(27)22-9-3-5-18-4-1-2-8-21-18/h1-2,4,6-8,16,26H,3,5,9-15H2,(H,22,27)
• InChI Key: YTFFQNIHDXUNEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=NC=C(C=C2)C(=O)NCCCC3=CC=CC=N3
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide is a chemical compound with potential applications in scientific research. It is also known as AZD8055 and is a potent and selective inhibitor of the mammalian target of rapamycin (mTOR).

Mechanism of Action

6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide inhibits mTOR by binding to the ATP-binding site of the protein kinase domain. This prevents mTOR from phosphorylating downstream targets, which are involved in cell growth and proliferation. By inhibiting mTOR, 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide can inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide have been studied in vitro and in vivo. In vitro studies have shown that it can inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death). In vivo studies have shown that it can inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide in lab experiments is its potency and selectivity for mTOR. This makes it a useful tool for studying the role of mTOR in cell growth and proliferation. One limitation is that it may not be suitable for all types of cancer, as some cancers may have alternative pathways for cell growth and proliferation.

Future Directions

There are several future directions for research on 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide. One direction is to investigate its potential for combination therapy with other drugs that target different pathways involved in cancer growth and proliferation. Another direction is to study its potential for use in other diseases where mTOR plays a role, such as diabetes and neurodegenerative diseases. Finally, further optimization of the synthesis method may lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide involves several steps. The starting material is 3-pyridinepropylamine, which is reacted with 4-(2-chloroethyl)piperazine to form 3-(4-(2-hydroxyethyl)piperazin-1-yl)propylamine. This intermediate is then reacted with nicotinoyl chloride to form the final product, 6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide. The synthesis method has been optimized to produce high yields of the final product.

Scientific Research Applications

6-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(3-pyridin-2-ylpropyl)nicotinamide has potential applications in scientific research, particularly in the field of cancer research. It is a potent and selective inhibitor of mTOR, a protein kinase that plays a key role in cell growth and proliferation. mTOR is often overexpressed in cancer cells, making it a potential target for cancer therapy.